4-azido-3-methylbenzonitrile

• CAS RN: 1936558-78-9
• Molecular Formula: C8H6N4
• Molecular Weight: 158.2

Description

4-Azido-3-methylbenzonitrile, commonly referred to as AMBN, is a chemical compound belonging to the nitrile family. It is a colorless, solid compound that is highly soluble in organic solvents. This compound has been used in a variety of scientific research applications due to its unique properties. In particular, its ability to form strong covalent bonds with other molecules has made it a valuable tool in the fields of synthetic organic chemistry and biochemistry.

Scientific Research Applications

AMBN has been used in a variety of scientific research applications due to its unique properties. In particular, its ability to form strong covalent bonds with other molecules has made it a valuable tool in the fields of synthetic organic chemistry and biochemistry. For example, AMBN has been used to synthesize a variety of compounds for use in drug discovery, such as cyclic peptides and other small molecules. It has also been used to prepare a variety of polymers, such as polyurethanes and polyamides. Additionally, AMBN has been used to prepare a variety of drug conjugates, such as monoclonal antibodies and other proteins.

Mechanism of Action

The mechanism of action of AMBN is based on its ability to form strong covalent bonds with other molecules. This is due to the presence of the nitrile group, which is a functional group containing a carbon-nitrogen triple bond. This functional group is highly reactive and can form strong covalent bonds with other molecules. As such, AMBN can be used to form covalent bonds with other molecules, such as proteins, carbohydrates, and lipids, as well as other small molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMBN are largely unknown. However, it is known that this compound has the ability to form strong covalent bonds with other molecules. This could potentially have a variety of effects on biochemical pathways and physiological processes. For example, it has been suggested that AMBN could be used to modify enzymes and other proteins, which could lead to changes in their activity and function. Additionally, AMBN could potentially be used to modify the structure and function of cell membranes, which could lead to changes in the cell’s behavior.

Advantages and Limitations for Lab Experiments

One of the major advantages of using AMBN in laboratory experiments is its ability to form strong covalent bonds with other molecules. This makes it a useful tool for synthetic chemistry and biochemistry applications. Additionally, AMBN is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using AMBN in laboratory experiments. For example, it is not very stable and has a relatively short shelf life. Additionally, it is toxic and should be handled with caution.

Future Directions

Given the unique properties of AMBN, there are a variety of potential future directions for its use in scientific research. For example, it could be used to develop new drugs and drug conjugates, as well as new polymers and materials. Additionally, it could be used to modify proteins and other molecules in order to study their structure and function. Finally, it could be used to modify cell membranes and other cellular components in order to study their behavior and function.

Synthesis Methods

The synthesis of AMBN is relatively simple and can be done in a few steps. The method involves reacting 4-azido-3-methylbenzaldehyde with potassium cyanide in an aqueous solution. This reaction produces a yellow-colored precipitate, which is then filtered and washed with water. The product is then dried and recrystallized to obtain the desired compound.